Cas no 936250-19-0 (2-Cyanomethoxyphenylboronic acid, pinacol ester)

• Product Name: 2-Cyanomethoxyphenylboronic acid, pinacol ester
• CAS No: 936250-19-0
• Molecular Formula: C₁₄H₁₈BNO₃
• Molecular Weight: 259.10862
• MDL: MFCD06795686
• CID: 839820
• PubChem ID: 17998915

2-Cyanomethoxyphenylboronic acid, pinacol ester Properties

Names and Identifiers

• 2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
• [2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile
• 2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
• 2-CYANOMETHOXYPHENYLBORONIC ACID, PINACOL ESTER
• BQEHBQMAEHTZDU-UHFFFAOYSA-N
• [2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
• BS-22726
• MFCD06795686
• A859704
• DTXSID90592141
• 2-Cyanomethoxyphenylboronic acid, pinacol ester, AldrichCPR
• CS-0174079
• AKOS015960111
• AB29258
• 936250-19-0
• 2-Cyanomethoxyphenylboronic acid pinacol ester
• SCHEMBL520607

• MDL： MFCD06795686
• InChIKey： BQEHBQMAEHTZDU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-7-5-6-8-12(11)17-10-9-16/h5-8H,10H2,1-4H3
• SMILES： CC1(C)C(C)(C)OB(C2=CC=CC=C2OCC#N)O1

Computed Properties

• Exact Mass: 259.13800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 259.1379736g/mol
• Heavy Atom Count: 19
• Complexity: 358
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• LogP: 1.88818
• PSA: 51.48000

2-Cyanomethoxyphenylboronic acid, pinacol ester Security Information

• Safety Instruction： 26
• Dangerous goods sign：
• Risk Phrases： 36

2-Cyanomethoxyphenylboronic acid, pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%